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Compound of Interest

Compound Name: 2-Ethylphenyl Acetate

Cat. No.: B1277458

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive guide to the proper disposal procedures
for 2-Ethylphenyl Acetate (CAS: 3056-59-5), a combustible liquid that requires careful
management. While specific safety data for 2-Ethylphenyl Acetate is limited, information from
its structural isomer, Ethyl Phenylacetate, and general principles of laboratory safety inform
these essential procedures.

Key Safety and Physical Properties

Understanding the physical and chemical properties of a substance is the first step in safe
handling and disposal. Below is a summary of available data for 2-Ethylphenyl Acetate. It is
important to note that comprehensive toxicological and environmental hazard data for this
specific isomer are not readily available. Therefore, it should be handled with the caution
afforded to a potentially hazardous substance.
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Property

Data

Molecular Formula

C10H1202

Molecular Weight 164.20 g/mol [1]
Appearance Liquid

CAS Number 3056-59-5[1][2]
Boiling Point Data not available
Flash Point Data not available

Water Solubility

Data not available

GHS Classification

Not classified as a dangerous substance
according to available data. However, based on
analogous compounds, it may cause skin, eye,

and respiratory irritation.

Transportation Info

Not regulated as a dangerous good for

transport.

Note: Data for some properties of 2-Ethylphenyl Acetate is not available. In such cases, it is
prudent to handle the substance with caution, assuming it may possess hazards similar to its
structural isomers.

Experimental Protocol for Disposal

The following protocol outlines the step-by-step procedure for the safe disposal of 2-
Ethylphenyl Acetate. This protocol is based on general best practices for chemical waste
disposal and information from available safety data sheets.

Objective: To safely collect, label, and dispose of 2-Ethylphenyl Acetate waste in compliance
with institutional and regulatory standards.

Materials:

o Appropriate Personal Protective Equipment (PPE):
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[e]

Chemical safety goggles or face shield

o

Chemical-resistant gloves (e.g., Nitrile, Neoprene)

Flame-retardant lab coat

[¢]

Closed-toe shoes

[¢]

o Designated hazardous waste container (sealable, clearly labeled)

 Inert absorbent material (e.g., vermiculite, sand)

o Waste labels

Procedure:

o Personal Protective Equipment (PPE): Before handling the chemical, ensure all required
PPE is worn correctly to prevent skin and eye contact.

o Waste Collection:

o Collect unused or excess 2-Ethylphenyl Acetate in a designated, sealable, and clearly
labeled hazardous waste container.[3]

o Do not mix 2-Ethylphenyl Acetate waste with incompatible materials. It is incompatible
with strong oxidizing agents and strong bases.

e Spill Management:

o In the event of a small spill, absorb the material with an inert absorbent like vermiculite or
sand.[3]

o Carefully collect the contaminated absorbent material and place it into a sealed, labeled
hazardous waste container.[3]

o For larger spills, evacuate the area and follow your institution's emergency spill response
procedures.

» Disposal of Contaminated Labware:
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o Place any labware (e.g., pipette tips, glassware) that has come into contact with 2-
Ethylphenyl Acetate into a designated solid hazardous waste container.[3]

o Empty Container Disposal:
o Rinse empty containers of 2-Ethylphenyl Acetate three times with a suitable solvent.
o Collect the rinsate as hazardous waste in the designated liquid waste container.[3]

o Dispose of the triple-rinsed container in accordance with your institution's guidelines for
non-hazardous waste, or as advised by your environmental health and safety department.

e Waste Storage and Labeling:

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from sources of ignition.

o Ensure the waste container is clearly labeled with "Hazardous Waste," the name "2-
Ethylphenyl Acetate," and any other information required by your institution.

e Final Disposal:
o Entrust the final disposal to a licensed and approved waste disposal company.

o Always follow all federal, state, and local environmental regulations for the disposal of
chemical waste.[4]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Ethylphenyl
Acetate.
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2-Ethylphenyl Acetate Disposal Workflow
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Caption: Disposal workflow for 2-Ethylphenyl Acetate.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 2-Ethylphenyl Acetate, fostering a culture of safety
and compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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